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Compound of Interest

Compound Name: Isopentedrone hydrochloride

Cat. No.: B590827

Disclaimer: Isopentedrone is a positional isomer of pentedrone and is primarily known as a by-
product of pentedrone synthesis.[1][2][3] Crucially, its physiological and toxicological effects
have not been formally characterized.[1][2] This guide synthesizes the available information on
Isopentedrone and draws inferences from its structural analogue, pentedrone, and the broader
class of synthetic cathinones to provide a technical overview for researchers. The absence of
direct studies on Isopentedrone hydrochloride means that much of the pharmacological and
toxicological data presented herein is based on related compounds and should be interpreted
with caution.

Introduction

Isopentedrone (1-(methylamino)-1-phenyl-2-pentanone) is a synthetic cathinone, a class of
novel psychoactive substances (NPS) structurally related to cathinone, the active alkaloid in
the khat plant.[4][5] It is a positional isomer of the more well-known stimulant, pentedrone (2-
(methylamino)-1-phenyl-1-pentanone).[1] Isopentedrone has been identified in seized designer
drug powders, often as a by-product of illicit pentedrone synthesis.[1][2][3] Due to its status as
a relatively obscure synthesis impurity, it has not been the subject of extensive pharmacological
or toxicological investigation. This document aims to provide a comprehensive overview based
on the limited available data and the known properties of its structural class.

Table 1: Chemical and Physical Properties of Isopentedrone Hydrochloride
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Property Value Source(s)

1-(methylamino)-1-phenyl-2-
Formal Name ] [1]
pentanone, monohydrochloride

Molecular Formula C12H17NO « HCI [1]
Formula Weight 227.7 g/mol [1]
CAS Number 1429402-13-0 [1]
Purity >98% (as supplied by vendors)  [1]
Formulation A crystalline solid [1]

DMF: 15 mg/ml; DMSO: 15
Solubility mg/ml; Ethanol: 20 mg/ml; [1]
PBS (pH 7.2): 10 mg/ml

Pharmacology
Mechanism of Action

The precise mechanism of action for Isopentedrone has not been empirically determined.
However, based on its structural similarity to other synthetic cathinones, it is presumed to
function as a monoamine transporter inhibitor.[4][6] These compounds typically block the
reuptake of neurotransmitters such as dopamine (DA), norepinephrine (NE), and to a lesser
extent, serotonin (5-HT) from the synaptic cleft.[6][7] This blockade leads to increased
extracellular concentrations of these monoamines, resulting in stimulant effects.[4][6]

Unlike amphetamines, which are known to be both reuptake inhibitors and releasing agents,
many cathinones, particularly pyrovalerone derivatives, act purely as reuptake inhibitors.[7]
Pentedrone, the isomer of Isopentedrone, acts as a norepinephrine-dopamine reuptake
inhibitor (NDRI) without inducing monoamine release.[8] It is plausible that Isopentedrone
shares this NDRI profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b590827#pharmacology-and-toxicology-of-
isopentedrone-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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